Cas no 1807177-06-5 (Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate
• CAS No: 1807177-06-5
• MF: C₁₀H₅F₄NO₂S
• MW: 279.210815191269
• CID: 4952516
• Update Time: 2025-05-23

Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5F4NO2S/c1-17-9(16)5-2-3-7(18-10(12,13)14)6(4-15)8(5)11/h2-3H,1H3
• InChI Key： QNYBFPLEFNYEJS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)OC)=C(C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate

Professional Introduction to Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate (CAS No. 1807177-06-5)

Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate (CAS No. 1807177-06-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of multiple functional groups, including a cyano group, a fluoro substituent, and a trifluoromethylthio moiety, makes it a versatile building block for the synthesis of more complex molecules.

The chemical structure of Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate consists of a benzoate core with distinct electron-withdrawing and electron-donating groups strategically positioned to influence its reactivity and biological activity. The cyano group at the 3-position introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the aromatic ring. In contrast, the fluoro substituent at the 2-position enhances lipophilicity while influencing metabolic stability. The trifluoromethylthio group at the 4-position adds another layer of complexity, contributing to both steric hindrance and electronic effects that can be exploited in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate with greater accuracy. Molecular modeling studies suggest that this compound may exhibit favorable solubility and bioavailability profiles, making it an attractive candidate for further development as an active pharmaceutical ingredient (API). Additionally, the compound's ability to interact with biological targets through multiple binding sites has been highlighted in several docking studies, indicating its potential as a lead compound for therapeutic intervention.

In the realm of medicinal chemistry, the synthesis of analogs derived from Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate has been explored to optimize its pharmacological properties. For instance, modifications at the cyano group have been investigated to enhance binding affinity to specific enzymes or receptors. Similarly, variations in the trifluoromethylthio moiety have revealed novel scaffolds with improved metabolic stability. These findings underscore the importance of structure-activity relationships (SAR) in developing next-generation pharmaceuticals.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The fluoro substituent in Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate contributes to its unique physicochemical properties, including enhanced binding affinity and prolonged half-life. This has been particularly relevant in the development of antiviral and anticancer agents, where fluorine atoms play a crucial role in modulating drug efficacy. Furthermore, recent studies have demonstrated that fluorinated benzoates can serve as effective probes for understanding enzyme mechanisms and designing inhibitors with high selectivity.

Industrial applications of Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate extend beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound as a key intermediate in multi-step synthetic routes. Its stability under various reaction conditions makes it a reliable precursor for larger-scale production. Additionally, the growing demand for fluorinated compounds in agrochemicals has opened new avenues for utilizing derivatives of this benzoate.

The environmental impact of synthesizing and handling Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate is also a consideration that merits discussion. While fluorinated compounds offer numerous benefits in terms of drug performance, their synthesis often requires specialized equipment and protocols to ensure safety and efficiency. Researchers are actively exploring greener synthetic methods to minimize waste and reduce energy consumption without compromising yield or purity.

In conclusion, Methyl 3-cyano-2-fluoro-4-(trifluoromethylthio)benzoate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted applications. Its potential as a lead compound for drug development, coupled with its industrial relevance, positions it as a valuable asset in both academic and commercial settings. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping the future of medicinal chemistry.